Cas no 324774-56-3 (3-(2-{4-4-(morpholine-4-sulfonyl)benzoylpiperazin-1-yl}ethyl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione)

$3-(2-{4-4-(morpholine-4-sulfonyl)benzoylpiperazin-1-yl}ethyl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione structure$

324774-56-3 structure

Product Name:3-(2-{4-4-(morpholine-4-sulfonyl)benzoylpiperazin-1-yl}ethyl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione

CAS No:324774-56-3

MF:C₂₉H₃₀N₄O₆S

MW:562.636705875397

CID:5980700

PubChem ID:2873324

Update Time:2023-12-13

3-(2-{4-4-(morpholine-4-sulfonyl)benzoylpiperazin-1-yl}ethyl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 3-(2-{4-4-(morpholine-4-sulfonyl)benzoylpiperazin-1-yl}ethyl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione
- 2-(2-(4-(4-(morpholinosulfonyl)benzoyl)piperazin-1-yl)ethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione
- 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-[2-[4-[4-(4-morpholinylsulfonyl)benzoyl]-1-piperazinyl]ethyl]-
- AKOS000526117
- DTXSID70386808
- SR-01000443083
- EU-0005929
- CDS1_004581
- ChemDiv1_004779
- SCHEMBL21436306
- CBMicro_030245
- Z56772576
- DivK1c_005621
- 3-(2-{4-[4-(morpholine-4-sulfonyl)benzoyl]piperazin-1-yl}ethyl)-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione
- BIM-0030095.P001
- 2-[2-[4-(4-morpholin-4-ylsulfonylbenzoyl)piperazin-1-yl]ethyl]benzo[de]isoquinoline-1,3-dione
- 5858-77-5
- HMS600J05
- SR-01000443083-1
- 324774-56-3
- F0365-0006
- Inchi： 1S/C29H30N4O6S/c34-27(22-7-9-23(10-8-22)40(37,38)32-17-19-39-20-18-32)31-14-11-30(12-15-31)13-16-33-28(35)24-5-1-3-21-4-2-6-25(26(21)24)29(33)36/h1-10H,11-20H2
- InChI Key： OBYOXBUTCLVLMG-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C3C(C=CC=C3C(=O)N1CCN1CCN(C(=O)C3=CC=C(S(N4CCOCC4)(=O)=O)C=C3)CC1)=CC=C2

Computed Properties

Exact Mass: 562.18860586g/mol
Monoisotopic Mass: 562.18860586g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 40
Rotatable Bond Count: 6
Complexity: 1030
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 116Å²

Experimental Properties

Density: 1.398±0.06 g/cm3(Predicted)
Boiling Point: 789.9±70.0 °C(Predicted)
pka: 6.24±0.10(Predicted)

3-(2-{4-4-(morpholine-4-sulfonyl)benzoylpiperazin-1-yl}ethyl)-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Pricemore >>

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